(1R)-1-(4,4-Difluorocyclohexyl)ethanamine;hydrochloride
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Description
Scientific Research Applications
Synthesis and Industrial Applications : The compound has been utilized in the synthesis of key pharmaceutical intermediates. For instance, it played a crucial role in the efficient synthesis and practical resolution of 1-(Naphthalen-1-yl)ethanamine, a vital intermediate in the production of cinacalcet hydrochloride, a drug used to treat secondary hyperparathyroidism (Mathad et al., 2011).
Multifunctional Biocide : The compound has been explored as a multifunctional biocide in various recirculating cooling water systems, exhibiting broad-spectrum activity against bacteria, fungi, and algae (Walter & Cooke, 1997).
Biochemical Synthesis : It has been instrumental in the development of practical enzymatic processes for preparing chiral intermediates for pharmaceuticals, such as in the synthesis of Ticagrelor, an effective treatment for acute coronary syndromes (Guo et al., 2017).
Antibacterial and Antifungal Activities : Research indicates that derivatives of this compound demonstrate promising antibacterial and antifungal activities. Studies on substituted benzothiazole amides, for example, showed activity comparable to some medicinal standards (Pejchal, Pejchalová & Růžičková, 2015).
Chemical Synthesis and Characterization : The compound has been a subject in the synthesis and characterization of various chemicals, including its use in the preparation of (2R,5S)-2-t-butyl-3,5-dimethylimidazolidin-4-one (Graham, Horning & MacMillan, 2012).
Enzyme-Catalyzed Synthesis : It has played a role in enzyme-catalyzed synthesis, especially in the creation of novel carbasugar derivatives, showcasing its versatility in biochemical applications (Gümüş & Tanyeli, 2010).
Properties
IUPAC Name |
(1R)-1-(4,4-difluorocyclohexyl)ethanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15F2N.ClH/c1-6(11)7-2-4-8(9,10)5-3-7;/h6-7H,2-5,11H2,1H3;1H/t6-;/m1./s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVAYNUUVMZVORD-FYZOBXCZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CCC(CC1)(F)F)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C1CCC(CC1)(F)F)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClF2N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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